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Compound of Interest

Compound Name: 8-Pentadecanone

Cat. No.: B147388 Get Quote

While direct, established applications of 8-pentadecanone in materials science are not

extensively documented in current literature, its unique chemical structure as a long-chain

aliphatic ketone suggests potential utility in several areas of materials research and

development. This document provides a detailed overview of its chemical properties, synthesis

protocols, and speculative applications to guide researchers and scientists in exploring its

potential.

Chemical and Physical Properties
8-Pentadecanone, also known as diheptyl ketone or caprylone, is a symmetrical 15-carbon

ketone.[1][2] Its long alkyl chains and central carbonyl group impart properties that could be of

interest in polymer science and surface chemistry. A summary of its key properties is presented

in Table 1.
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Property Value Reference

Molecular Formula C₁₅H₃₀O [2][3][4]

Molecular Weight 226.40 g/mol [1][3][5]

CAS Number 818-23-5 [2][5]

Appearance
Not specified, likely a waxy

solid at RT

Melting Point 40-44 °C [6]

Boiling Point Not specified [1]

Solubility
Insoluble in water (0.4683

mg/L @ 25 °C est.)
[5]

Synonyms
Diheptyl ketone, Caprylone, 8-

Oxopentadecane
[1][2][3]

Table 1: Physicochemical Properties of 8-Pentadecanone

Synthesis of 8-Pentadecanone
The synthesis of long-chain ketones like 8-pentadecanone can be achieved through various

methods. For researchers interested in producing this compound for experimental purposes,

two potential synthetic routes are outlined below.

A primary route for synthesizing symmetric ketones involves the ketonic condensation of two

carboxylic acid molecules.[7] This method is a classic approach to forming ketones.

Experimental Protocol:

Reaction Setup: In a reaction vessel, combine a suitable carboxylic acid precursor (e.g.,

octanoic acid) with a catalyst, such as a metal oxide (e.g., thorium dioxide, although less

common now due to radioactivity, or manganese(IV) oxide on a support).

Heating: Heat the mixture to a high temperature (typically 300-400 °C) to induce

decarboxylative coupling.
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Purification: The crude product is then cooled and purified, typically by distillation or

recrystallization, to isolate the 8-pentadecanone.

The oxidation of a secondary alcohol is a common and effective method for ketone synthesis.

Experimental Protocol:

Starting Material: Begin with the corresponding secondary alcohol, 8-pentadecanol.

Oxidizing Agent: Dissolve the alcohol in a suitable organic solvent (e.g., acetone). Add a

solution of an oxidizing agent, such as Jones reagent (chromium trioxide in sulfuric acid) or a

milder alternative like pyridinium chlorochromate (PCC), dropwise to the alcohol solution

while stirring.

Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the excess oxidizing agent.

Extraction and Purification: Extract the product into an organic solvent, wash the organic

layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it under reduced

pressure. The crude product can then be purified by column chromatography or distillation.

Below are diagrams illustrating the logical workflows for these synthetic routes.
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Caption: Workflow for the synthesis of 8-pentadecanone via ketonic condensation.
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Caption: Workflow for the synthesis of 8-pentadecanone via oxidation of 8-pentadecanol.

Potential Applications in Materials Science
(Speculative)
Based on its chemical structure, 8-pentadecanone could be investigated for the following

applications in materials science:

Plasticizer for Polymers: The long, non-polar alkyl chains of 8-pentadecanone could allow it

to act as a plasticizer for certain polymers. By inserting themselves between polymer chains,

such molecules can increase flexibility and reduce brittleness. Its relatively high molecular

weight and potential for crystallinity at room temperature would be key factors to investigate.

Component in Phase Change Materials (PCMs): With a melting point in the range of 40-44

°C, 8-pentadecanone falls within a useful temperature range for thermal energy storage

applications, such as in smart textiles or building materials. Its suitability would depend on its

enthalpy of fusion and thermal stability.

Surface Modifier and Coating Additive: The hydrophobic nature of the long alkyl chains could

make 8-pentadecanone a candidate for modifying the surface properties of materials. It

could potentially be used as an additive in coatings to enhance water repellency or as a

lubricant.
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Precursor for Novel Monomers: The central carbonyl group offers a reactive site for further

chemical modifications. 8-Pentadecanone could serve as a starting material for the

synthesis of more complex monomers for specialty polymers. For example, reactions at the

alpha-carbons or conversion of the ketone to other functional groups could yield difunctional

molecules suitable for polymerization.

Conclusion
While 8-pentadecanone is a known chemical compound, its direct application in materials

science is not yet established.[7] Its properties, particularly its long aliphatic chains and melting

point, suggest several promising avenues for future research. The synthesis protocols provided

herein offer a starting point for researchers to produce this compound for further investigation

into its potential as a plasticizer, a component in phase change materials, a surface modifier, or

a synthetic precursor for new materials. Further experimental validation is required to

substantiate these speculative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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